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Compound of Interest

Compound Name: Methyl 2-bromobenzoate

Cat. No.: B1630632

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for methyl 2-
bromobenzoate (CAS No. 610-94-6), a common reagent in organic synthesis. Adherence to
these protocols is crucial for ensuring laboratory safety and minimizing risk.

Hazard Identification and Classification

Methyl 2-bromobenzoate is classified as a hazardous chemical.[1] It is known to cause skin
and eye irritation, and may also lead to respiratory irritation.[1][2]

Signal Word: Warning[1]

Hazard Statements:

e Causes skin irritation.[1][3]

o Causes serious eye irritation.[1][3]

o May cause respiratory irritation.[1][3]

Physical and Chemical Properties

A summary of the key physical and chemical properties of methyl 2-bromobenzoate is
provided in the table below. This data is essential for safe storage and handling.
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Property Value

Molecular Formula C8H7Bro2

Molecular Weight 215.04 g/mol [4][5]
Appearance Clear, light yellow liquid[2]
Boiling Point 252 °C (lit.)[5]

Density 1.532 g/mL at 25 °C (lit.)[5]
Refractive Index n20/D 1.559 (lit.)[5]

Experimental Protocols: Safe Handling and Storage

Handling:

Always handle methyl 2-bromobenzoate in a well-ventilated area, such as a chemical fume
hood, to avoid inhalation of vapors.[1][6]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[2][4]

e Avoid contact with skin and eyes.[2][7] In case of contact, follow the first-aid measures
outlined in Section 5.

» Wash hands thoroughly after handling the chemical.[1][2]
o Keep the container tightly closed when not in use.[2][6][7]
Storage:

» Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.[2][7]

» Keep the container tightly closed to prevent leakage and evaporation.[2][7]

» Store locked up.[1][6]
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Personal Protective Equipment (PPE)

The following PPE is mandatory when handling methyl 2-bromobenzoate:

Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[1][2]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.[2][4]

Respiratory Protection: If working outside of a fume hood or in an area with inadequate
ventilation, use a NIOSH/MSHA approved respirator.[2]

First-Aid Measures

In the event of exposure, follow these first-aid protocols:

Inhalation: Move the individual to fresh air.[1][2][4][7] If breathing is difficult, administer
oxygen.[2][4][7] Seek medical attention if symptoms persist.[4]

Skin Contact: Immediately flush the affected area with plenty of soap and water for at least
15 minutes while removing contaminated clothing.[1][2][7] Seek medical attention if irritation
develops or persists.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1][2][7] Remove contact lenses if present
and easy to do.[1][4] Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting.[2][7] If the person is conscious, rinse their mouth with
water and have them drink 2-4 cupfuls of water or milk.[2][7] Never give anything by mouth
to an unconscious person.[2][7] Seek immediate medical attention.[2][7]

Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical powder,
or alcohol-resistant foam.[1][4]
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» Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

o Specific Hazards: During a fire, irritating and toxic gases such as carbon monoxide, carbon
dioxide, and hydrogen halides may be generated.[1][2]

e Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[1][2][7]

Accidental Release Measures

In case of a spill, follow these procedures to minimize exposure and environmental
contamination:

o Personal Precautions: Ensure adequate ventilation and wear appropriate PPE as described
in Section 4.[1] Evacuate unnecessary personnel from the area.

o Environmental Precautions: Prevent the spill from entering drains or waterways.[4]

o Methods for Cleaning Up: For small spills, absorb the liquid with an inert material such as
sand, vermiculite, or earth.[1][2] Place the absorbed material into a suitable, closed container
for disposal.[1] For large spills, dike the area to contain the spill and follow the same clean-
up procedure.

Below is a workflow diagram for handling a methyl 2-bromobenzoate spill.
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Methyl 2-Bromobenzoate Spill Response
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Caption: Workflow for handling a methyl 2-bromobenzoate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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